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Introduction

Mitochondria are dynamic organelles central to cellular bioenergetics, signaling, and apoptosis.
Their morphology and function are critical indicators of cellular health and are often studied in
the context of various diseases. Visualizing mitochondria within the cellular landscape,
particularly in conjunction with other proteins of interest through immunofluorescence (IF),
provides invaluable spatial and functional information. THP104c is a novel, high-affinity
fluorescent probe specifically designed for the labeling and visualization of mitochondria in both
live and fixed cells. Its unique chemical structure allows for excellent retention within the
mitochondrial inner membrane, even after fixation and permeabilization procedures required for
immunocytochemistry. This property makes THP104c an ideal tool for co-localization studies,
enabling researchers to investigate the spatial relationships between mitochondrial networks
and specific target proteins. These application notes provide a detailed protocol for the use of
THP104c in immunofluorescence applications.

Key Features of THP104c:

o High Specificity: Selectively accumulates in the mitochondrial inner membrane.
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o Fixable: The fluorescent signal is well-retained after formaldehyde or glutaraldehyde fixation,
making it compatible with standard immunofluorescence protocols.[1][2]

» Photostability: Exhibits high resistance to photobleaching, allowing for prolonged imaging
and complex image acquisition protocols.

e Low Toxicity: Minimal impact on cell viability and mitochondrial function at working
concentrations.

e Bright and Stable Fluorescence: Provides a strong and stable signal for high-resolution

imaging.

Quantitative Data Summary
Property Value
Excitation Wavelength (max) 640 nm
Emission Wavelength (max) 665 nm
Quantum Yield > 0.6

. . > 180 seconds under continuous laser
Photostability (half-life)

illumination
Signal-to-Noise Ratio >50:1
Cytotoxicity (IC50) >10 pM
Optimal Working Concentration 50 - 200 nM

Experimental Protocols
l. Staining of Mitochondria in Live Cells with THP104c

This protocol describes the staining of mitochondria in live cells prior to fixation and
immunofluorescence.

Materials:

e THP104c stock solution (1 mM in DMSO)
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Complete cell culture medium

Phosphate-buffered saline (PBS)

Coverslips

Cultured cells

Procedure:

o Cell Seeding: Seed cells on sterile glass coverslips in a petri dish or multi-well plate and
culture until they reach the desired confluency.

e Preparation of Staining Solution: Prepare a fresh staining solution by diluting the THP104c
stock solution in pre-warmed complete cell culture medium to a final concentration of 100
nM.

e Cell Staining: Remove the culture medium from the cells and add the THP104c staining
solution.

e Incubation: Incubate the cells for 30 minutes at 37°C in a CO2 incubator.
e Washing: Remove the staining solution and wash the cells twice with pre-warmed PBS.

e Proceed to Fixation: The cells are now ready for fixation and subsequent
immunofluorescence staining.

Il. Immunofluorescence Staining of THP104c-Labeled
Cells

This protocol outlines the steps for fixation, permeabilization, and antibody staining of cells
previously labeled with THP104c.

Materials:
e THP104c-stained cells on coverslips

o 4% Paraformaldehyde (PFA) in PBS
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0.2% Triton X-100 in PBS (Permeabilization Buffer)

Blocking Buffer (e.g., 5% Bovine Serum Albumin in PBS)

Primary antibody (diluted in Blocking Buffer)

Fluorophore-conjugated secondary antibody (diluted in Blocking Buffer)
DAPI or other nuclear stain (optional)

Mounting medium

Procedure:

Fixation: Fix the THP104c-stained cells by incubating with 4% PFA in PBS for 15 minutes at
room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization: Permeabilize the cells with 0.2% Triton X-100 in PBS for 10 minutes at
room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Blocking: Block non-specific antibody binding by incubating the cells in Blocking Buffer for 1
hour at room temperature.

Primary Antibody Incubation: Incubate the cells with the primary antibody at the
recommended dilution overnight at 4°C or for 1-2 hours at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Secondary Antibody Incubation: Incubate the cells with the fluorophore-conjugated
secondary antibody at the recommended dilution for 1 hour at room temperature, protected
from light.

Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.
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» Nuclear Staining (Optional): If desired, incubate the cells with a nuclear stain like DAPI for 5-
10 minutes.

¢ Final Wash: Perform a final wash with PBS.

e Mounting: Mount the coverslips onto microscope slides using an appropriate mounting
medium.

e Imaging: Visualize the stained cells using a fluorescence or confocal microscope with
appropriate filter sets for THP104c, the secondary antibody fluorophore, and the nuclear
stain.

Visualizations
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Caption: Experimental workflow for immunofluorescence with THP104c mitochondrial staining.
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Caption: Simplified intrinsic apoptosis signaling pathway involving mitochondria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

